Cas no 7318-00-5 (Ethyl 3-Aminocrotonate)

Ethyl 3-Aminocrotonate Properties

Names and Identifiers

• Ethyl 3-Amino-2-butenoate
• beta-Aminocrotonic acid ethyl ester
• Crotonic acid, 3-amino-, ethyl ester
• Ethyl (2E)-3-amino-2-butenoate
• ETHYL (2E)-3-AMINOBUT-2-ENOATE
• ETHYL BETA-AMINOCROTONATE
• ETHYL B-IMINOBUTYRATE
• 3-AMINO-2-BUTENOIC ACID ETHYL ESTER
• β-Aminocrotonic acid, ethyl ester
• Ethyl 3-aminocrotonate
• Ethyl-3-aminocrotonate
• 3-Amino-2-butenoic acid ethyl
• Ethyl 3-Amino-2-butanol
• Ethyl β-aminobutenate
• Crotonicacid, 3-amino-, ethyl ester (6CI,7CI,8CI)
• Crotonic acid, b-amino-, ethyl ester (4CI)
• 3-Aminocrotonic acid ethyl ester
• Ethyl3-amino-2-butenoate
• ethyl 3-aminobut-2-enoate
• ethyl (Z)-3-aminobut-2-enoate
• ethyl (E)-3-aminobut-2-enoate
• 3-Amino-but-2-enoic acid ethyl ester
• 2-Butenoic acid, 3-amino-, ethyl ester
• ETHYL3-AMINOCROTONATE
• (E)-Ethyl 3-aminobut-2-enoate
• KSC357C9T
• YPMPTULBFPFSEQ-UHFFFAOYSA-N
• K
• 3-Amino-2-butenoic Acid Ethyl Ester
• Ethyl (Z)-3-aminocrotonate
• MFCD00008073
• EN300-18371
• InChI=1/C6H11NO2/c1-3-9-6(8)4-5(2)7/h4H,3,7H2,1-2H
• 2-Butenoic acid, 3-amino-, ethyl ester, (2Z)-
• BCP12251
• Ethyl (Z)-3-amino-2-butenoate
• AB1419
• Ethyl 3-aminobut-2-enoate, (Z)-
• MFCD02730138
• SCHEMBL124630
• ethyl-3-amino crotonate
• ethyl(Z)-3-aminobut-2-enoate
• (z)-ethyl 3-aminobut-2-enoate
• (Z)-3-amino-but-2-enoic acid ethyl ester
• CS-0031464
• 2-BUTENOIC ACID,3-AMINO,ETHYL ESTER,(TRANS)
• .beta.-Aminocrotonic acid ethyl ester
• NSC-1086
• Ethyl 3-aminocrotonate, 98%
• NSC1086
• 7318-00-5
• ethyl (2Z)-3-aminobut-2-enoate
• Ethyl cis-beta-aminocrotonate
• NS00044094
• (Z)-3-Aminocrotonic acid ethyl ester
• AKOS005068265
• A833899
• YPMPTULBFPFSEQ-PLNGDYQASA-N
• 626-34-6
• J-511532
• Ethyl .beta.-aminocrotonate
• Ethyl (2Z)-3-amino-2-butenoate
• 95BU74MZ8N
• A26545
• AKOS025243554
• DTXSID701282400
• E0709
• +Expand

• MDL： MFCD00008073
• InChIKey： YPMPTULBFPFSEQ-UHFFFAOYSA-N
• Inchi： 1S/C6H11NO2/c1-3-9-6(8)4-5(2)7/h4H,3,7H2,1-2H3
• SMILES： O(C(C([H])=C(C([H])([H])[H])N([H])[H])=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 129.078979g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 129.078979g/mol
• Monoisotopic Mass: 129.078979g/mol
• Topological Polar Surface Area: 52.3Ų
• Heavy Atom Count: 9
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 1.11230
• PSA: 52.32000
• Refractive Index: 1.5-1.502
• Boiling Point: 210-215 ºC
• Melting Point: 33-35 ºC
• Flash Point: 97 ºC
• Color/Form: Low melting point solid
• Solubility: Not available
• Density: 1.022